Cas no 1018579-41-3 (4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride)

• Product Name: 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride
• CAS No: 1018579-41-3
• MF: C₁₀H₁₅Cl₂NO₂S
• MW: 284.20259976387
• CID: 4676222
• Update Time: 2025-06-26

4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride
• 4-(4-Chloro-benzenesulfonyl)-butylamine; hydrochloride

• Inchi： 1S/C10H14ClNO2S.ClH/c11-9-3-5-10(6-4-9)15(13,14)8-2-1-7-12;/h3-6H,1-2,7-8,12H2;1H
• InChI Key： POMBYUISWFVLON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCCN)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 68.5

Additional information on 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride

4-(4-Chlorobenzenesulfonyl)-butylamine Hydrochloride: A Comprehensive Overview

4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride (CAS No. 1018579-41-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(4-chlorophenylsulfonyl)butylamine hydrochloride, is characterized by its unique chemical structure, which includes a chlorophenylsulfonyl group and a butylamine moiety. The presence of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride can be represented as C₁₂H₁₆ClNO₂S. The compound is a white crystalline solid that is soluble in water and organic solvents such as methanol and ethanol. Its molecular weight is approximately 287.78 g/mol, and it has a melting point ranging from 165 to 167°C. These physical properties make it suitable for various laboratory and industrial processes.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride. One of the key areas of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride has also been investigated for its potential neuroprotective effects. Research has demonstrated that the compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride could be developed into a novel therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride has also been studied in detail. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use in clinical settings.

In the context of drug discovery and development, 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride has been used as a lead compound for the design and synthesis of more potent analogs. Researchers have employed various strategies to modify the structure of the compound to enhance its biological activity and improve its pharmacological properties. For example, substituting different functional groups on the phenyl ring or modifying the butylamine moiety has led to the development of compounds with enhanced anti-inflammatory and neuroprotective effects.

The safety profile of 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This favorable safety profile further supports its potential use in clinical applications.

In conclusion, 4-(4-Chlorobenzenesulfonyl)-butylamine hydrochloride (CAS No. 1018579-41-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses, paving the way for new treatments for various diseases.